Cas no 1339780-72-1 (3-bromo-4-(2,2-difluoroethoxy)benzoic acid)

• Product Name: 3-bromo-4-(2,2-difluoroethoxy)benzoic acid
• CAS No: 1339780-72-1
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• MDL: MFCD17284344
• CID: 4589539
• PubChem ID: 63050939
• Update Time: 2025-06-07

3-bromo-4-(2,2-difluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2,2-difluoroethoxy)benzoic acid
• Benzoic acid, 3-bromo-4-(2,2-difluoroethoxy)-
• 3-bromo-4-(2,2-difluoroethoxy)benzoic acid

• MDL： MFCD17284344
• Inchi： 1S/C9H7BrF2O3/c10-6-3-5(9(13)14)1-2-7(6)15-4-8(11)12/h1-3,8H,4H2,(H,13,14)
• InChI Key： QIJZGSPPPKLMTQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC(F)F)C(Br)=C1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 348.8±42.0 °C at 760 mmHg
• Flash Point: 164.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-bromo-4-(2,2-difluoroethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-4-(2,2-difluoroethoxy)benzoic acid

Recent Advances in the Study of 3-Bromo-4-(2,2-difluoroethoxy)benzoic Acid (CAS: 1339780-72-1)

3-Bromo-4-(2,2-difluoroethoxy)benzoic acid (CAS: 1339780-72-1) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroethoxy and bromo substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and materials science. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 3-bromo-4-(2,2-difluoroethoxy)benzoic acid typically involves multi-step organic reactions, including halogenation and etherification. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improved yield and purity, highlighting the importance of reaction conditions such as temperature and catalyst selection. The compound's structural features, particularly the difluoroethoxy group, contribute to its enhanced metabolic stability and bioavailability, which are critical factors in drug development.

In terms of biological activity, 3-bromo-4-(2,2-difluoroethoxy)benzoic acid has been investigated as a potential intermediate in the synthesis of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against specific kinase targets, suggesting its utility in the design of new therapeutic agents.

Furthermore, the compound's physicochemical properties, such as solubility and lipophilicity, have been characterized in recent research. These properties are essential for understanding its behavior in biological systems and for optimizing its pharmacokinetic profile. Computational modeling studies have also been employed to predict its binding affinity to target proteins, providing valuable insights for structure-activity relationship (SAR) analyses.

Despite these advancements, challenges remain in the development of 3-bromo-4-(2,2-difluoroethoxy)benzoic acid as a drug candidate. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, 3-bromo-4-(2,2-difluoroethoxy)benzoic acid (CAS: 1339780-72-1) represents a promising area of research with broad implications for the pharmaceutical industry. Continued exploration of its synthetic pathways, biological activities, and therapeutic potential will likely yield significant contributions to the field. Future studies should focus on optimizing its properties and expanding its applications in medicine and beyond.